Cas no 175730-87-7 (Thieno[2,3-d]pyrimidine, 3-oxide)

• Product Name: Thieno[2,3-d]pyrimidine, 3-oxide
• CAS No: 175730-87-7
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 1361706
• Update Time: 2024-08-17

Thieno[2,3-d]pyrimidine, 3-oxide Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine, 3-oxide

• Inchi： 1S/C6H4N2OS/c9-8-3-5-1-2-10-6(5)7-4-8/h1-4H
• InChI Key： JTULRVZGYTVRRU-UHFFFAOYSA-N
• SMILES： C1[N+]([O-])=CC2C=CSC=2N=1

Computed Properties

• Exact Mass: 152.00452

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 357.2±34.0 °C(Predicted)
• PSA: 39.83
• pka: -0.14±0.39(Predicted)